Cas no 1864053-62-2 (4-[2-(1-methyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride)

• Product Name: 4-[2-(1-methyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride
• CAS No: 1864053-62-2
• MF: C₉H₁₈ClN₅S
• MW: 263.79071855545
• MDL: MFCD26793294
• CID: 5192085
• PubChem ID: 72716649
• Update Time: 2025-06-14

4-[2-(1-methyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-(1-methyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride

• MDL： MFCD26793294
• Inchi： 1S/C9H17N5S.ClH/c1-14-9(11-12-13-14)15-7-4-8-2-5-10-6-3-8;/h8,10H,2-7H2,1H3;1H
• InChI Key： CLNHESVVORGBFE-UHFFFAOYSA-N
• SMILES： S(C1=NN=NN1C)CCC1CCNCC1.Cl

Additional information on 4-[2-(1-methyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride

Comprehensive Analysis of 4-[2-(1-methyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride (CAS No. 1864053-62-2)

The compound 4-[2-(1-methyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride (CAS No. 1864053-62-2) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 1-methyltetrazol-5-yl moiety and the piperidine backbone, make it a valuable intermediate for drug discovery and development. Researchers are increasingly exploring its potential applications in targeting specific biological pathways, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

One of the most frequently searched questions related to this compound is: "What are the pharmacological properties of 4-[2-(1-methyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride?" Preliminary studies suggest that its sulfanylethyl linkage enhances bioavailability, while the hydrochloride salt form improves solubility. These characteristics are critical for optimizing drug formulations, especially in oral delivery systems. The compound's tetrazole ring is also known to contribute to its stability under physiological conditions, a feature highly sought after in modern medicinal chemistry.

In the context of current trends, the demand for small-molecule modulators with high selectivity has surged, and CAS No. 1864053-62-2 fits this niche perfectly. Its potential role in GPCR (G-protein-coupled receptor) targeting has been a hot topic in academic forums. Additionally, its relevance to neuroprotective agents aligns with the growing focus on neurodegenerative diseases like Alzheimer's and Parkinson's. This connection has led to a spike in searches for "4-[2-(1-methyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride mechanism of action" and "synthetic routes for CAS 1864053-62-2."

From a synthetic perspective, the compound's piperidine derivative structure offers versatility in chemical modifications. Researchers often inquire about "efficient synthesis methods for 4-[2-(1-methyltetrazol-5-yl)sulfanylethyl]piperidine" to streamline production. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis routes, reducing reliance on hazardous reagents. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing.

Another area of interest is the compound's potential in precision medicine. With the rise of personalized therapeutics, its modifiable structure allows for tailored derivatives to address individual patient needs. Searches for "4-[2-(1-methyltetrazol-5-yl)sulfanylethyl]piperidine analogs" reflect this trend. Furthermore, its compatibility with high-throughput screening platforms makes it a candidate for large-scale drug discovery initiatives.

In summary, 4-[2-(1-methyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride represents a promising scaffold in drug development. Its multifaceted applications, from CNS therapeutics to metabolic regulation, underscore its importance in contemporary research. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs.